N,N-diisopropyl-3-phenyl-3-(2-hydroxy-5-methylphenyl)propionamide

• Molecular Formula: C22H29NO2
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 3-(2-hydroxy-5-methylphenyl)-3-phenyl-N,N-di(propan-2-yl)propanamide
• InChI: InChI=1S/C22H29NO2/c1-15(2)23(16(3)4)22(25)14-19(18-9-7-6-8-10-18)20-13-17(5)11-12-21(20)24/h6-13,15-16,19,24H,14H2,1-5H3
• InChI Key: CRCFRTHJZDPVLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(CC(=O)N(C(C)C)C(C)C)C2=CC=CC=C2

Description

N,N-diisopropyl-3-phenyl-3-(2-hydroxy-5-methylphenyl)propionamide is a useful research compound. Its molecular formula is C22H29NO2 and its molecular weight is 339.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A three-necked round-bottom flask equipped with condenser, mechanical stirrer, thermometer, is loaded with N,N-diisopropyl-3-phenyl-3-p-tolyloxy-propionamide (1.0 g; 0.0029 mol) and polyphosphoric acid (16.5 g). After four hours under stirring at room temperature the reaction is completed. The reaction mixture is poured in ice/water (10 g), alkalinized to pH 9-10 with NaOH 50% w/w and left under stirring for 30 minutes, then diluted with toluene (30 ml). The phases are separated and the aqueous phase is extracted with toluene (2×30 ml). The combined organic phases are dried over sodium sulfate and evaporated to dryness. The resulting oil is purified by flash chromatography (hexane/ethyl acetate 7:3). 0.59 g of product, as a pale yellow oil, are obtained.

Synthesis routes and methods II

Procedure details

A three-necked round-bottom flask equipped with condenser, mechanical stirrer, thermometer, is loaded with N,N-diisopropyl-3-phenyl-3-hydroxy-propionamide (1.0 g; 0.0041 mol), p-cresol (0.48 g; 0.0044 mol) and polyphosphoric acid (16.5 g). After five hours under stirring at room temperature the reaction is completed. The reaction mixture is poured in ice/water (10 g), alkalinized to pH 9-10 with NaOH 50% w/w and left under stirring for 30 minutes, then diluted with toluene (30 ml). The phases are separated and the aqueous phase is extracted with toluene (2×30 ml). The combined organic phases are dried over sodium sulfate and evaporated to dryness. The resulting oil is purified by flash chromatography (hexane/ethyl acetate 7:3). 0.48 g of product, as a pale yellow oil, are obtained.